Cas no 70288-99-2 (4-(Di-N-Propylamino)butyronitrile)

• Product Name: 4-(Di-N-Propylamino)butyronitrile
• CAS No: 70288-99-2
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 563780
• PubChem ID: 98747
• Update Time: 2025-08-03

4-(Di-N-Propylamino)butyronitrile Chemical and Physical Properties

Names and Identifiers

• Butanenitrile,4-(dipropylamino)-
• 4-(dipropylamino)butanenitrile
• 4-DIPROPYLAMINOBUTYRONITRILE
• 4-Di-n-propylaminobutyronitrile
• 4-(Dipropylamino)butanenitrile #
• FT-0618370
• 4-(Di-N-Propylamino)Butyronitrile
• 4-(N,N-DIPROPYLAMINO)BUTYRONITRILE
• AKOS000181303
• 70288-99-2
• EINECS 274-539-7
• 9AH
• NSC163277
• SCHEMBL151280
• DTXSID80220522
• NSC-163277
• Butanenitrile, 4-(dipropylamino)-
• NSC 163277
• NS00037036
• 4-(Di-N-Propylamino)butyronitrile

• Inchi： 1S/C10H20N2/c1-3-8-12(9-4-2)10-6-5-7-11/h3-6,8-10H2,1-2H3
• InChI Key： FLJPZKPNJVGMHO-UHFFFAOYSA-N
• SMILES： N(CCC)(CCC)CCCC#N

Computed Properties

• Exact Mass: 168.16300
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Experimental Properties

• PSA: 27.03000
• LogP: 2.41218

4-(Di-N-Propylamino)butyronitrile Security Information

• Safety Instruction： S26-S36/37/39
• Risk Phrases：R20/21/22; R36/38
• Safety Term：S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines